N-[4-(1-adamantyl)phenyl]-2-chlorobenzamide

• IUPAC Name: N-[4-(1-adamantyl)phenyl]-2-chlorobenzamide
• InChI: InChI=1S/C23H24ClNO/c24-21-4-2-1-3-20(21)22(26)25-19-7-5-18(6-8-19)23-12-15-9-16(13-23)11-17(10-15)14-23/h1-8,15-17H,9-14H2,(H,25,26)
• InChI Key: DBLWAYJZZNNPFZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)NC(=O)C5=CC=CC=C5Cl
• Molecular Formula: C23H24ClNO
• Molecular Weight: 365.9 g/mol

Description

The compound “N-[4-(1-adamantyl)phenyl]-2-chlorobenzamide” is a benzamide derivative with an adamantyl group attached to the phenyl ring. Adamantyl groups are known for their unique properties and are often used in medicinal chemistry due to their lipophilicity, which can improve drug-like properties.

Molecular Structure Analysis

The molecular structure of this compound would likely show the characteristic features of benzamides and adamantyl groups. The benzamide portion could participate in hydrogen bonding, while the adamantyl group could contribute to the lipophilic properties of the compound.

Chemical Reactions Analysis

Adamantyl-based compounds are known to undergo a variety of chemical reactions. For example, they can participate in radical-based functionalization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the benzamide and adamantyl groups. For instance, the compound’s solubility could be affected by the polar benzamide group and the nonpolar adamantyl group.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Some adamantyl analogues have shown potent analgesic properties via inhibition of certain ion channels.

Future Directions

Adamantyl-based compounds have diverse applications in medicinal chemistry and drug design. Therefore, the study and development of “N-[4-(1-adamantyl)phenyl]-2-chlorobenzamide” and similar compounds could be a promising area of research.